Cas no 694508-76-4 ((5-Bromo-pyridin-2-yl)-(4-chloro-benzyl)-amine)

• Product Name: (5-Bromo-pyridin-2-yl)-(4-chloro-benzyl)-amine
• CAS No: 694508-76-4
• MF: C₁₂H₁₀BrClN₂
• MW: 297.578200817108
• CID: 3094728
• PubChem ID: 975849
• Update Time: 2025-10-31

(5-Bromo-pyridin-2-yl)-(4-chloro-benzyl)-amine Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-pyridin-2-yl)-(4-chloro-benzyl)-amine
• 5-Bromo-N-(4-chlorobenzyl)pyridin-2-amine
• SR-01000270435
• SCHEMBL1266734
• AKOS009100073
• 5-bromo-N-[(4-chlorophenyl)methyl]pyridin-2-amine
• SR-01000270435-1
• OLCBSMCLARCHTH-UHFFFAOYSA-N
• DB-118378
• 694508-76-4

• MDL： MFCD00480321
• Inchi： 1S/C12H10BrClN2/c13-10-3-6-12(16-8-10)15-7-9-1-4-11(14)5-2-9/h1-6,8H,7H2,(H,15,16)
• InChI Key： OLCBSMCLARCHTH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NCC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 295.97159Da
• Monoisotopic Mass: 295.97159Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines

Additional information on (5-Bromo-pyridin-2-yl)-(4-chloro-benzyl)-amine

Research Briefing on (5-Bromo-pyridin-2-yl)-(4-chloro-benzyl)-amine (CAS: 694508-76-4) in Chemical Biology and Pharmaceutical Applications

The compound (5-Bromo-pyridin-2-yl)-(4-chloro-benzyl)-amine (CAS: 694508-76-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its bromo-pyridine and chloro-benzyl functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its synthesis, structural optimization, and biological activity, positioning it as a valuable candidate for drug discovery and development.

One of the key areas of interest is the compound's role as a scaffold for designing kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of (5-Bromo-pyridin-2-yl)-(4-chloro-benzyl)-amine provide a versatile platform for developing selective inhibitors. Recent publications highlight its efficacy in preliminary assays against specific kinase targets, with notable inhibitory activity observed in vitro. These findings suggest its potential as a lead compound for further optimization and preclinical evaluation.

In addition to its kinase inhibitory properties, (5-Bromo-pyridin-2-yl)-(4-chloro-benzyl)-amine has been investigated for its ability to modulate G-protein-coupled receptors (GPCRs). GPCRs are a major class of drug targets, and the compound's unique structure allows it to interact with specific receptor subtypes. Recent studies have demonstrated its binding affinity and functional activity in GPCR assays, opening new avenues for therapeutic intervention in neurological and metabolic disorders. The compound's selectivity profile is currently under rigorous investigation to minimize off-target effects.

The synthetic pathways for (5-Bromo-pyridin-2-yl)-(4-chloro-benzyl)-amine have also been refined in recent years, with improvements in yield and purity. Novel catalytic methods and green chemistry approaches have been employed to streamline its production, making it more accessible for large-scale applications. These advancements are critical for supporting ongoing research and future clinical translation.

Despite its promising attributes, challenges remain in the development of (5-Bromo-pyridin-2-yl)-(4-chloro-benzyl)-amine as a therapeutic agent. Issues such as pharmacokinetic properties, metabolic stability, and toxicity profiles need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, (5-Bromo-pyridin-2-yl)-(4-chloro-benzyl)-amine (CAS: 694508-76-4) represents a compelling case study in modern drug discovery. Its dual potential as a kinase inhibitor and GPCR modulator, combined with recent synthetic advancements, underscores its relevance in chemical biology and pharmaceutical research. Continued investigation into its mechanisms of action and therapeutic applications will be crucial for unlocking its full potential in addressing unmet medical needs.